Cas no 2092227-93-3 (4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol)

• Product Name: 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol
• CAS No: 2092227-93-3
• MF: C₇H₇N₅O
• MW: 177.163379907608
• CID: 4775769
• Update Time: 2025-05-20

4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol
• 5-amino-3-pyrazol-1-yl-1H-pyridazin-6-one
• 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol

• Inchi： 1S/C7H7N5O/c8-5-4-6(10-11-7(5)13)12-3-1-2-9-12/h1-4H,(H2,8,10)(H,11,13)
• InChI Key： ROYQECNNIWTKLC-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(=NN1)N1C=CC=N1)N

Computed Properties

• Exact Mass: 177.06505986 g/mol
• Monoisotopic Mass: 177.06505986 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 85.3
• Molecular Weight: 177.16

Additional information on 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol

Comprehensive Overview of 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol (CAS No. 2092227-93-3)

The compound 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol (CAS No. 2092227-93-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyridazine derivative combines a pyrazole ring and an amino-hydroxyl functional group, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and metal-chelating properties, which are critical for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. The compound's CAS No. 2092227-93-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Its pyridazine core is known to interact with biological targets, such as enzymes and receptors, making it a promising candidate for treating diseases like cancer and inflammatory disorders. Additionally, its pyrazole moiety enhances its binding affinity, a feature highly valued in drug design.

The synthesis of 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol involves multi-step reactions, often starting from pyridazine precursors and incorporating pyrazole derivatives through nucleophilic substitution or cross-coupling reactions. Optimizing its yield and purity is a key focus in organic synthesis, as impurities can affect its performance in downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for research and industrial use.

One of the most discussed topics in relation to CAS No. 2092227-93-3 is its potential role in green chemistry. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the global push for sustainable chemical processes, a hot topic in both academic and industrial circles. The compound's biodegradability and low toxicity profile further enhance its appeal for environmentally friendly applications.

Another area of interest is the computational modeling of 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol. Advances in AI-driven drug discovery have enabled scientists to predict its interactions with biological targets more accurately. Tools like molecular docking and quantum mechanical calculations are being used to explore its pharmacophore features, saving time and resources in the lab. These innovations are part of a broader trend toward digital chemistry, which is revolutionizing how new compounds are designed and tested.

In summary, 4-Amino-6-(1H-pyrazol-1-yl)pyridazin-3-ol (CAS No. 2092227-93-3) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug development and green chemistry, makes it a focal point for ongoing research. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in advancing biomedical and material science innovations.